Cas no 2138113-89-8 (2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole)

• Product Name: 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole
• CAS No: 2138113-89-8
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 6425349
• PubChem ID: 165499925
• Update Time: 2025-06-08

2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole
• 2-[(azetidin-3-yloxy)methyl]-5-ethyl-1,3,4-thiadiazole
• EN300-1146633
• 2138113-89-8

• Inchi： 1S/C8H13N3OS/c1-2-7-10-11-8(13-7)5-12-6-3-9-4-6/h6,9H,2-5H2,1H3
• InChI Key： IXLSSLDTAAXHJC-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1COC1CNC1

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole

Introduction to 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole (CAS No. 2138113-89-8)

2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiadiazole class, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of an azetidine ring and a methyl ether linkage in its structure imparts distinct chemical and biological characteristics that make it a promising candidate for further investigation.

The chemical structure of 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole can be described as a fused system consisting of a thiadiazole core substituted with an ethyl group at the 5-position and an azetidinyl moiety linked via an oxygen atom to a methyl group. This configuration creates multiple sites for potential interactions with biological targets, making it an intriguing molecule for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of thiadiazole derivatives in the development of novel therapeutic agents. The thiadiazole scaffold is particularly valued for its ability to modulate various biological pathways, including those involved in cell proliferation and apoptosis. In particular, studies have demonstrated that thiadiazole derivatives can exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

One of the most compelling aspects of 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole is its potential to serve as a lead compound for the development of new drugs targeting neurological disorders. The azetidine ring component of this molecule is known to enhance binding affinity to certain neurotransmitter receptors, suggesting that it may have applications in the treatment of conditions such as epilepsy and depression. Furthermore, the methyl ether linkage could provide stability against metabolic degradation, increasing the compound's bioavailability.

In vitro studies have begun to explore the pharmacological profile of 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole, revealing promising results in preliminary assays. For instance, researchers have observed significant inhibitory activity against certain cancer cell lines, indicating that this compound may possess chemotherapeutic potential. Additionally, its interaction with bacterial enzymes has been investigated, showing promise for the development of novel antibiotics.

The synthesis of 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiadiazole core through cyclocondensation reactions followed by functionalization with ethyl and azetidinyl groups. Advances in catalytic methods have enabled more efficient synthesis routes, reducing both reaction times and environmental impact.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole exhibits moderate solubility in water and lipids, which is favorable for oral administration. Furthermore, its metabolic stability appears to be influenced by the presence of the azetidine ring, which may prevent rapid degradation by liver enzymes.

Future research directions include exploring the mechanism of action of 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole at a molecular level. Techniques such as X-ray crystallography and computational modeling are being employed to elucidate how this compound interacts with biological targets. These studies could provide valuable insights into its therapeutic potential and guide further modifications to enhance its efficacy.

The development of novel pharmaceuticals relies heavily on collaboration between synthetic chemists and biologists. By combining expertise in organic synthesis with knowledge of biological systems, 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-thiadiazole represents an excellent example of how structural innovation can lead to new therapeutic opportunities. As research progresses, this compound may emerge as a key player in addressing some of today's most pressing medical challenges.